Cas no 2580248-44-6 (ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate
• CAS No: 2580248-44-6
• MF: C₁₁H₁₆N₂O₄S₂
• MW: 304.385740280151
• CID: 5662940
• PubChem ID: 165888692
• Update Time: 2025-10-22

ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580248-44-6
• ethyl 5-{[(tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylate
• EN300-27718214
• ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C11H16N2O4S2/c1-5-16-8(14)6-7(19-10(18)12-6)13-9(15)17-11(2,3)4/h5H2,1-4H3,(H,12,18)(H,13,15)
• InChI Key： GHLDKNWRDIQICM-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)OCC)=C1NC(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 304.05514934g/mol
• Monoisotopic Mass: 304.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate (CAS No. 2580248-44-6)

The compound ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate (CAS No. 2580248-44-6) is a highly specialized thiazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a sulfanyl moiety, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and small-molecule drugs, aligning with the growing demand for targeted therapies.

In recent years, the scientific community has focused on sulfur-containing heterocycles like thiazoles due to their broad-spectrum biological activities. The presence of both carboxylate and sulfhydryl groups in this compound enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. This aligns with trending searches in AI-driven drug discovery and computational chemistry, where researchers seek optimized building blocks for high-throughput screening.

The Boc-protected amino group in ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate offers stability during synthetic procedures while allowing selective deprotection under mild acidic conditions. This feature is critical for peptide mimetics and prodrug development, areas gaining traction in personalized medicine discussions. Laboratories frequently query about Boc deprotection protocols and thiazole ring functionalization, highlighting the compound's relevance in contemporary organic chemistry workflows.

From an industrial perspective, this compound's ethyl ester group facilitates solubility in organic solvents, simplifying purification processes—a key consideration for green chemistry initiatives. Its applications extend to crop protection agents, where thiazole scaffolds demonstrate herbicidal and fungicidal properties. This connects to popular search terms like sustainable agrochemicals and low-toxicity pesticides, reflecting global concerns about environmental impact.

Analytical characterization of CAS No. 2580248-44-6 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently searched alongside compound validation methods. The compound's stability profile under various pH conditions makes it suitable for formulation studies, another hot topic in pharmaceutical development forums. Recent patent literature suggests utility in kinase inhibitor syntheses, correlating with oncology research trends.

Quality control specifications for ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate often include stringent limits for heavy metal impurities and residual solvents, addressing regulatory requirements in GMP manufacturing. These aspects generate substantial search volume around ICH guidelines and pharmaceutical intermediates, demonstrating the compound's intersection with compliance-driven research. Storage recommendations generally advise inert atmosphere protection due to the sulfhydryl group's susceptibility to oxidation.

Emerging applications in bioconjugation chemistry leverage the compound's thiol reactivity for protein labeling and nanomaterial functionalization—areas experiencing exponential growth in diagnostic reagent development. This connects with frequent searches about click chemistry and site-specific modification techniques. The compound's zwitterionic potential at physiological pH also prompts investigations into blood-brain barrier penetration properties, relevant to neuropharmacology research.

Scale-up considerations for CAS No. 2580248-44-6 involve optimizing protection-deprotection sequences and minimizing racemization risks—topics commonly explored in process chemistry literature. Its cost-effectiveness compared to alternative amino acid derivatives contributes to adoption in combinatorial chemistry libraries. These practical aspects generate search interest around batch reproducibility and synthetic route optimization, particularly among contract research organizations.

In conclusion, ethyl 5-{(tert-butoxy)carbonylamino}-2-sulfanyl-1,3-thiazole-4-carboxylate represents a multifaceted tool for modern chemical research, bridging medicinal chemistry, materials science, and agricultural innovation. Its structural features address multiple current research priorities while offering scalability for industrial applications. The compound's growing presence in scientific literature and patent filings suggests expanding utility across life science disciplines.